Cas no 877636-32-3 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-bromo-2-chlorobenzoate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-bromo-2-chlorobenzoate
• CAS No: 877636-32-3
• MF: C₁₈H₁₂BrClN₂O₄S
• MW: 467.720881462097
• CID: 6528214
• Update Time: 2025-05-30

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-bromo-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-bromo-2-chlorobenzoate
• Benzoic acid, 5-bromo-2-chloro-, 6-[[(4-methyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester

• Inchi： 1S/C18H12BrClN2O4S/c1-10-4-5-21-18(22-10)27-9-12-7-15(23)16(8-25-12)26-17(24)13-6-11(19)2-3-14(13)20/h2-8H,9H2,1H3
• InChI Key： WYRWIVBAQPAMDF-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC(C)=N2)OC=1)(=O)C1=CC(Br)=CC=C1Cl

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-bromo-2-chlorobenzoate

Chemical Compound CAS No. 877636-32-3: 6-{(4-Methylpyrimidin-2-Yl)sulfanylmethyl}-4-Oxo-4H-Pyran-3-Yl 5-Bromo-2-Chlorobenzoate

The chemical compound with CAS No. 877636-32-3, known as 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-bromo-2-chlorobenzoate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyran ring system, a pyrimidine moiety, and a benzoate group, making it a prime candidate for advanced chemical research and application.

The molecular structure of this compound is intriguing, with the pyran ring serving as the central framework. The sulfanylmethyl group attached to the pyrimidine ring introduces unique electronic properties, enhancing the compound's reactivity and stability. Additionally, the presence of 5-bromo and 2-chloro substituents on the benzoate group imparts distinct electronic and steric effects, which are crucial for its functionality in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug design and development. Its ability to act as a bioisostere in medicinal chemistry has been explored extensively, particularly in the context of designing novel therapeutics targeting specific biological pathways. The sulfanylmethyl group has been shown to enhance bioavailability and reduce toxicity, making it an attractive feature for pharmaceutical applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of mild reaction conditions ensures the preservation of sensitive functional groups while maintaining high yields. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and catalytic methods, which have significantly improved the efficiency of its production.

The physical properties of this compound are equally fascinating. It exhibits a high degree of solubility in organic solvents such as dichloromethane and acetonitrile, making it suitable for chromatographic separations. Its melting point and boiling point are within ranges that facilitate its use in both laboratory settings and industrial applications.

From an environmental perspective, studies have been conducted to assess the biodegradability and eco-toxicity of this compound. Initial findings suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on ecosystems. Further research is underway to develop strategies for minimizing its environmental footprint while maximizing its utility.

In conclusion, the compound with CAS No. 877636-32